80-70-6

1,1,3,3-Tetramethylguanidine

In Stock

• CAS RN:
• 80-70-6

• Formula:
• C5H13N3

• InChI:
• InChI=1S/C5H13N3/c1-7(2)5(6)8(3)4/h6H,1-4H3

• InChIKey:
• KYVBNYUBXIEUFW-UHFFFAOYSA-N

• 1,1,3,3-Tetramethylguanidine, also known as 1,1,3,3-Tetramethylguanidine, is a useful research compound. Its molecular formula is C5H13N3 and its molecular weight is 115.18 g/mol. The purity is usually 95%.

3-Azabicyclo[3.3.1]nonane

Usually In Stock

• CAS RN:
• 280-70-6

• Formula:
• C8H15N

• InChI:
• InChI=1S/C8H15N/c1-2-7-4-8(3-1)6-9-5-7/h7-9H,1-6H2

• InChIKey:
• XAIUACHCJPWUEF-UHFFFAOYSA-N

• 3-Azabicyclo[3.3.1]nonane is a useful research compound. Its molecular formula is C8H15N and its molecular weight is 125.21 g/mol. The purity is usually 95%.

(2E)-2-[(3,4-dihydroxyphenyl)methylidene]-4,6-dihydroxy-1-benzofuran-3-one

Usually In Stock

• CAS RN:
• 480-70-6

• Formula:
• C15H10O6

• InChI:
• InChI=1S/C15H10O6/c16-8-5-11(19)14-12(6-8)21-13(15(14)20)4-7-1-2-9(17)10(18)3-7/h1-6,16-19H/b13-4+

• InChIKey:
• WBEFUVAYFSOUEA-YIXHJXPBSA-N

• Cernuine, also known as aureusidin, belongs to the class of organic compounds known as aurone flavonoids. These are flavonoids containing a 2-Benzylidene-1-benzofuran-3-one based core. Aurone flavonoids provide the bright yellow color of some important ornamental flowers, such as snapdragon (Antirrhinum majus). Cernuine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, cernuine is primarily located in the membrane (predicted from logP). Outside of the human body, cernuine can be found in citrus and lemon. This makes cernuine a potential biomarker for the consumption of these food products.

ethyl 7-methyl-2-(4-methylbenzylidene)-5-(4-methylphenyl)-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

In Stock

• CAS RN:
• 5680-70-6

• Formula:
• C25H24N2O3S

• InChI:
• InChI=1S/C25H24N2O3S/c1-5-30-24(29)21-17(4)26-25-27(22(21)19-12-8-16(3)9-13-19)23(28)20(31-25)14-18-10-6-15(2)7-11-18/h6-14,22H,5H2,1-4H3/b20-14-

• InChIKey:
• UNUIPZQYUXCGRB-ZHZULCJRSA-N

• Ethyl 7-methyl-2-(4-methylbenzylidene)-5-(4-methylphenyl)-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C25H24N2O3S and its molecular weight is 432.5 g/mol. The purity is usually 95%.

4-Amino-2,5-dichlorobenzene-1-sulfonamide

In Stock

• CAS RN:
• 42480-70-6

• Formula:
• C6H6Cl2N2O2S

• InChI:
• InChI=1S/C6H6Cl2N2O2S/c7-3-2-6(13(10,11)12)4(8)1-5(3)9/h1-2H,9H2,(H2,10,11,12)

• InChIKey:
• LOUBHADNEPMWMA-UHFFFAOYSA-N

• 4-Amino-2,5-dichlorobenzene-1-sulfonamide is a useful research compound. Its molecular formula is C6H6Cl2N2O2S and its molecular weight is 241.09 g/mol. The purity is usually 95%.

(Z)-4-Chloro-2-((2-methoxy-2-oxoethoxy)imino)-3-oxobutanoic acid

In Stock

• CAS RN:
• 84080-70-6

• Formula:
• C7H8ClNO6

• InChI:
• InChI=1S/C7H8ClNO6/c1-14-5(11)3-15-9-6(7(12)13)4(10)2-8/h2-3H2,1H3,(H,12,13)/b9-6+

• InChIKey:
• VKFHPXSFQRCNQW-RMKNXTFCSA-N

• (Z)-4-Chloro-2-((2-methoxy-2-oxoethoxy)imino)-3-oxobutanoic acid is a useful research compound. Its molecular formula is C7H8ClNO6 and its molecular weight is 237.59 g/mol. The purity is usually 95%.

3',4'-Dimethyl-3-(3,5-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898780-70-6

• Formula:
• C19H22O

• InChI:
• InChI=1S/C19H22O/c1-13-9-14(2)11-17(10-13)6-8-19(20)18-7-5-15(3)16(4)12-18/h5,7,9-12H,6,8H2,1-4H3

• InChIKey:
• TYEIEKIQBDZCEZ-UHFFFAOYSA-N

• 3',4'-Dimethyl-3-(3,5-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C19H22O and its molecular weight is 266.4 g/mol. The purity is usually 95%.

1H-Imidazole-2-ethanol, 5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)-1-((4-nitrophenyl)methyl)-

• CAS RN:
• 178980-70-6

• Formula:
• C21H21Cl2N3O3S

• InChI:
• InChI=1S/C21H21Cl2N3O3S/c1-13(2)20-21(30-18-10-15(22)9-16(23)11-18)25(19(24-20)7-8-27)12-14-3-5-17(6-4-14)26(28)29/h3-6,9-11,13,27H,7-8,12H2,1-2H3

• InChIKey:
• ZGXMGQQWBAQARR-UHFFFAOYSA-N

• 1H-Imidazole-2-ethanol, 5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)-1-((4-nitrophenyl)methyl)- is a useful research compound. Its molecular formula is C21H21Cl2N3O3S and its molecular weight is 466.4 g/mol. The purity is usually 95%.

7-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-3-methyl-8-((4-methylbenzyl)amino)-1H-purine-2,6(3H,7H)-dione

In Stock

• CAS RN:
• 505080-70-6

• Formula:
• C24H27N5O5

• InChI:
• InChI=1S/C24H27N5O5/c1-15-4-6-16(7-5-15)12-25-23-26-21-20(22(31)27-24(32)28(21)2)29(23)13-17(30)14-34-19-10-8-18(33-3)9-11-19/h4-11,17,30H,12-14H2,1-3H3,(H,25,26)(H,27,31,32)

• InChIKey:
• HJFWGMKPAYRIOI-UHFFFAOYSA-N

• 7-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-3-methyl-8-((4-methylbenzyl)amino)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C24H27N5O5 and its molecular weight is 465.51. The purity is usually 95%.

4-(2-(4,5-dimethylbenzo[d]thiazol-2-yl)hydrazinecarbonyl)-N,N-bis(2-methoxyethyl)benzenesulfonamide

In Stock

• CAS RN:
• 851980-70-6

• Formula:
• C22H28N4O5S2

• InChI:
• InChI=1S/C22H28N4O5S2/c1-15-5-10-19-20(16(15)2)23-22(32-19)25-24-21(27)17-6-8-18(9-7-17)33(28,29)26(11-13-30-3)12-14-31-4/h5-10H,11-14H2,1-4H3,(H,23,25)(H,24,27)

• InChIKey:
• GALZLEAQSUQZON-UHFFFAOYSA-N

• 4-(2-(4,5-dimethylbenzo[d]thiazol-2-yl)hydrazinecarbonyl)-N,N-bis(2-methoxyethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H28N4O5S2 and its molecular weight is 492.61. The purity is usually 95%.

tert-butyl 2-((3-(4-methoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl)oxy)acetate

In Stock

• CAS RN:
• 869080-70-6

• Formula:
• C23H24O6

• InChI:
• InChI=1S/C23H24O6/c1-14-18-11-10-17(27-13-20(24)29-23(2,3)4)12-19(18)28-22(25)21(14)15-6-8-16(26-5)9-7-15/h6-12H,13H2,1-5H3

• InChIKey:
• IZYXGDUGXGFNGV-UHFFFAOYSA-N

• Tert-butyl 2-((3-(4-methoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl)oxy)acetate is a useful research compound. Its molecular formula is C23H24O6 and its molecular weight is 396.439. The purity is usually 95%.

2-fluoro-N-[3-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]benzamide

In Stock

• CAS RN:
• 893980-70-6

• Formula:
• C19H14FN3OS

• InChI:
• InChI=1S/C19H14FN3OS/c1-12-11-25-19-22-17(10-23(12)19)13-5-4-6-14(9-13)21-18(24)15-7-2-3-8-16(15)20/h2-11H,1H3,(H,21,24)

• InChIKey:
• JTYRBZKYMYGFSY-UHFFFAOYSA-N

• 2-fluoro-N-[3-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]benzamide is a useful research compound. Its molecular formula is C19H14FN3OS and its molecular weight is 351.4. The purity is usually 95%.

2-(5-(4-methoxyphenyl)isoxazol-3-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

In Stock

• CAS RN:
• 953180-70-6

• Formula:
• C15H14N4O3S

• InChI:
• InChI=1S/C15H14N4O3S/c1-9-17-18-15(23-9)16-14(20)8-11-7-13(22-19-11)10-3-5-12(21-2)6-4-10/h3-7H,8H2,1-2H3,(H,16,18,20)

• InChIKey:
• RXUOXOZLPPEWST-UHFFFAOYSA-N

• 2-(5-(4-methoxyphenyl)isoxazol-3-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C15H14N4O3S and its molecular weight is 330.36. The purity is usually 95%.

(S)-1-(5-Bromo-pyridin-2-yl)-ethylamine hydrochloride

In Stock

• CAS RN:
• 953780-70-6

• Formula:
• C7H10BrClN2

• InChI:
• InChI=1S/C7H9BrN2.ClH/c1-5(9)7-3-2-6(8)4-10-7;/h2-5H,9H2,1H3;1H/t5-;/m1./s1

• InChIKey:
• KSGKDUJWJNDXCO-NUBCRITNSA-N

• (S)-1-(5-Bromo-pyridin-2-yl)-ethylamine hydrochloride is a useful research compound. Its molecular formula is C7H10BrClN2 and its molecular weight is 237.52 g/mol. The purity is usually 95%.

2,6-Difluoro-4-(2-oxoethyl)benzonitrile

• CAS RN:
• 678980-70-6

• Formula:
• C9H5F2NO

• InChI:
• InChI=1S/C9H5F2NO/c10-8-3-6(1-2-13)4-9(11)7(8)5-12/h2-4H,1H2

• InChIKey:
• BDKNFJUXHNDFDF-UHFFFAOYSA-N

• 2,6-Difluoro-4-(2-oxoethyl)benzonitrile is a useful research compound. Its molecular formula is C9H5F2NO and its molecular weight is 181.14 g/mol. The purity is usually 95%.

(4-Formylpiperazinyl)-N-(methylpropyl)formamide

In Stock

• CAS RN:
• 1022580-70-6

• Formula:
• C10H19N3O2

• InChI:
• InChI=1S/C10H19N3O2/c1-3-9(2)11-10(15)13-6-4-12(8-14)5-7-13/h8-9H,3-7H2,1-2H3,(H,11,15)

• InChIKey:
• CZBCXTXHRYZAHD-UHFFFAOYSA-N

• (4-Formylpiperazinyl)-N-(methylpropyl)formamide is a useful research compound. Its molecular formula is C10H19N3O2 and its molecular weight is 213.281. The purity is usually 95%.

N1-((1-((4-fluorophenyl)carbamoyl)piperidin-4-yl)methyl)-N2-(3-(2-oxopiperidin-1-yl)phenyl)oxalamide

In Stock

• CAS RN:
• 1331280-70-6

• Formula:
• C26H30FN5O4

• InChI:
• InChI=1S/C26H30FN5O4/c27-19-7-9-20(10-8-19)30-26(36)31-14-11-18(12-15-31)17-28-24(34)25(35)29-21-4-3-5-22(16-21)32-13-2-1-6-23(32)33/h3-5,7-10,16,18H,1-2,6,11-15,17H2,(H,28,34)(H,29,35)(H,30,36)

• InChIKey:
• SWZAELAJXPWUME-UHFFFAOYSA-N

• N1-((1-((4-fluorophenyl)carbamoyl)piperidin-4-yl)methyl)-N2-(3-(2-oxopiperidin-1-yl)phenyl)oxalamide is a useful research compound. Its molecular formula is C26H30FN5O4 and its molecular weight is 495.555. The purity is usually 95%.

1-(4-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)-2-(3-(trifluoromethyl)phenyl)ethanone

In Stock

• CAS RN:
• 1904180-70-6

• Formula:
• C18H21F3N4O3S

• InChI:
• InChI=1S/C18H21F3N4O3S/c1-23-12-16(22-13-23)29(27,28)25-7-3-6-24(8-9-25)17(26)11-14-4-2-5-15(10-14)18(19,20)21/h2,4-5,10,12-13H,3,6-9,11H2,1H3

• InChIKey:
• VBKJGJCSWJZBJA-UHFFFAOYSA-N

• 1-(4-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)-2-(3-(trifluoromethyl)phenyl)ethanone is a useful research compound. Its molecular formula is C18H21F3N4O3S and its molecular weight is 430.45. The purity is usually 95%.

N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4,5-dimethyl-2-(pentyloxy)benzene-1-sulfonamide

Usually In Stock

• CAS RN:
• 2361680-70-6

• Formula:
• C24H31N3O4S

• InChI:
• InChI=1S/C24H31N3O4S/c1-6-7-11-14-31-21-15-17(2)18(3)16-22(21)32(29,30)25-23-19(4)26(5)27(24(23)28)20-12-9-8-10-13-20/h8-10,12-13,15-16,25H,6-7,11,14H2,1-5H3

• InChIKey:
• AFYITMYGFBEXRK-UHFFFAOYSA-N

• N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4,5-dimethyl-2-(pentyloxy)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C24H31N3O4S and its molecular weight is 457.59. The purity is usually 95%.

(S)-1-(5-Bromopyridin-2-yl)ethanamine hydrochloride

• CAS RN:
• 1263094-16-1; 953780-70-6

• Formula:
• C7H10BrClN2

• InChI:
• InChI=1S/C7H9BrN2.ClH/c1-5(9)7-3-2-6(8)4-10-7;/h2-5H,9H2,1H3;1H/t5-;/m0./s1

• InChIKey:
• KSGKDUJWJNDXCO-JEDNCBNOSA-N

• (S)-1-(5-Bromopyridin-2-yl)ethanamine hydrochloride is a useful research compound. Its molecular formula is C7H10BrClN2 and its molecular weight is 237.53. The purity is usually 95%.